2-benzyl-N-ethylmorpholine-4-carboxamide
Description
2-benzyl-N-ethylmorpholine-4-carboxamide is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.326. The purity is usually 95%.
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Scientific Research Applications
Supramolecular Chemistry Applications
Compounds like benzene-1,3,5-tricarboxamides (BTAs) have been extensively studied for their supramolecular self-assembly behavior, which is crucial for applications ranging from nanotechnology to polymer processing and biomedical applications. The ability of these compounds to self-assemble into one-dimensional, nanometer-sized rod-like structures stabilized by hydrogen bonding is of particular interest. This property opens up possibilities for their use in the creation of complex nanomaterials with specific functions, including drug delivery systems and the development of new materials with enhanced mechanical properties (S. Cantekin, T. D. de Greef, A. Palmans, 2012).
Pharmacological Research
The pharmacological characterization and behavioral effects of compounds like dopamine D2-like receptor antagonists have been a subject of significant interest. Such compounds, initially developed as potential antipsychotic agents, have been used to understand central dopamine receptor function, the role of D2-like receptors in behavior, and their influence on several preclinical animal models. This research provides a foundation for developing new treatments for neurological and psychiatric conditions, showcasing the potential for complex chemical compounds to lead to advances in medicine (Jennifer L. Martelle, M. Nader, 2008).
Materials Science and Biocompatibility
Research on modified natural polymers, such as hyaluronan derivatives obtained through chemical modification (e.g., esterification), highlights the potential of these materials in clinical applications due to their biocompatibility and varied biological properties. These materials, including ethyl and benzyl hyaluronan esters, show promise in a range of applications from tissue engineering to drug delivery systems, underlining the importance of chemical modifications in enhancing the properties of natural polymers for specific biomedical applications (Davide Campoccia et al., 1998).
Properties
IUPAC Name |
2-benzyl-N-ethylmorpholine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-2-15-14(17)16-8-9-18-13(11-16)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGADBGWCMCCILX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)N1CCOC(C1)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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